Cas no 62155-09-3 (Tridecane, 1-(methylthio)-)

• Product Name: Tridecane, 1-(methylthio)-
• CAS No: 62155-09-3
• MF: C₁₄H₃₀S
• MW: 230.453003406525
• CID: 456129
• PubChem ID: 11183836
• Update Time: 2025-04-19

Tridecane, 1-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Tridecane, 1-(methylthio)-
• 1-methylsulfanyltridecane
• 62155-09-3
• SCHEMBL200493
• DTXSID80457997

• Inchi： 1S/C14H30S/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-2/h3-14H2,1-2H3
• InChI Key： QVXOOYOFFITGCV-UHFFFAOYSA-N
• SMILES： S(C)CCCCCCCCCCCCC

Computed Properties

• Exact Mass: 230.207
• Monoisotopic Mass: 230.20682213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 12
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Dialkylthioethers